molecular formula C14H21NO2 B8707730 Acetophenone, 4'-(2-(diethylamino)ethoxy)- CAS No. 14733-22-3

Acetophenone, 4'-(2-(diethylamino)ethoxy)-

Cat. No.: B8707730
CAS No.: 14733-22-3
M. Wt: 235.32 g/mol
InChI Key: JUMJDUKKSRYJCT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Acetophenone, 4'-(2-(diethylamino)ethoxy)- is a useful research compound. Its molecular formula is C14H21NO2 and its molecular weight is 235.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality Acetophenone, 4'-(2-(diethylamino)ethoxy)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Acetophenone, 4'-(2-(diethylamino)ethoxy)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

14733-22-3

Molecular Formula

C14H21NO2

Molecular Weight

235.32 g/mol

IUPAC Name

1-[4-[2-(diethylamino)ethoxy]phenyl]ethanone

InChI

InChI=1S/C14H21NO2/c1-4-15(5-2)10-11-17-14-8-6-13(7-9-14)12(3)16/h6-9H,4-5,10-11H2,1-3H3

InChI Key

JUMJDUKKSRYJCT-UHFFFAOYSA-N

Canonical SMILES

CCN(CC)CCOC1=CC=C(C=C1)C(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 4-bromoacetophenone (5 g, 25 mmol), the diethylaminoethanol (3.5 g, 38 mmol), K2CO3 (2 g), copper powder (0.5 g) and copper(I) iodide (2.5 g) in DMSO (30 ml) was heated at 120° C. until TLC showed consumption of the starting material. After cooling to RT, the mixture was poured onto aqueous NH3 (28%, 100 ml), extracted with CH2Cl2 (3×100 ml). The combined organic extracts were dried (Na2SO4), filtered and the CH2Cl2 distilled in vacuo. The crude product was purified by column chromatography on silica gel, eluting with EtOAc-MeOH (95:5) to furnish the pure compound (4.85 g, 82%).
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
3.5 g
Type
reactant
Reaction Step Two
Name
Quantity
2 g
Type
reactant
Reaction Step Two
Name
Quantity
30 mL
Type
solvent
Reaction Step Two
Name
copper
Quantity
0.5 g
Type
catalyst
Reaction Step Two
Name
copper(I) iodide
Quantity
2.5 g
Type
catalyst
Reaction Step Two
Yield
82%

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